N'-(3,5-dichlorophenyl)-N-prop-2-enyloxamide

• IUPAC Name: N'-(3,5-dichlorophenyl)-N-prop-2-enyloxamide
• InChI: InChI=1S/C11H10Cl2N2O2/c1-2-3-14-10(16)11(17)15-9-5-7(12)4-8(13)6-9/h2,4-6H,1,3H2,(H,14,16)(H,15,17)
• InChI Key: AXXJDLYKMIYJSL-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C(=O)NC1=CC(=CC(=C1)Cl)Cl
• Molecular Formula: C11H10Cl2N2O2
• Molecular Weight: 273.11 g/mol

Description

N’-(3,5-dichlorophenyl)-N-prop-2-enyloxamide is an organic compound characterized by the presence of a dichlorophenyl group and a prop-2-enyloxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(3,5-dichlorophenyl)-N-prop-2-enyloxamide typically involves the reaction of 3,5-dichloroaniline with prop-2-enyloxalyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production of N’-(3,5-dichlorophenyl)-N-prop-2-enyloxamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the production process more sustainable.

Chemical Reactions Analysis

Types of Reactions

N’-(3,5-dichlorophenyl)-N-prop-2-enyloxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used in substitution reactions under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

N’-(3,5-dichlorophenyl)-N-prop-2-enyloxamide has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N’-(3,5-dichlorophenyl)-N-prop-2-enyloxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine: This compound has a similar dichlorophenyl group but a different core structure, affecting its biological activity and properties.

3,5-Dichloro-N-(2-chlorophenyl)benzamide: Another compound with a dichlorophenyl group, used in different applications.

Uniqueness

N’-(3,5-dichlorophenyl)-N-prop-2-enyloxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties